Cas no 851937-31-0 (3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea)

• Product Name: 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea
• CAS No: 851937-31-0
• MF: C₂₅H₂₇N₃O₃S
• MW: 449.565184831619
• CID: 6145432
• PubChem ID: 4613358
• Update Time: 2025-07-12

3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea
• AKOS001503311
• F0633-0223
• 1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(3-methoxyphenyl)thiourea
• 3-[(furan-2-yl)methyl]-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-1-(3-methoxyphenyl)thiourea
• 851937-31-0
• 1-(furan-2-ylmethyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(3-methoxyphenyl)thiourea

• Inchi： 1S/C25H27N3O3S/c1-17-22(23-15-20(30-3)9-10-24(23)26-17)11-12-28(16-21-8-5-13-31-21)25(32)27-18-6-4-7-19(14-18)29-2/h4-10,13-15,26H,11-12,16H2,1-3H3,(H,27,32)
• InChI Key： PALKLIVTSWOPIY-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=C(C=1)OC)N(CC1=CC=CO1)CCC1=C(C)NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 449.17731291g/mol
• Monoisotopic Mass: 449.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea

Professional Introduction to Compound with CAS No. 851937-31-0 and Product Name: 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea

The compound with the CAS number 851937-31-0 and the product name 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including furan, methyl, methoxy, and thiourea, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity assessment.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological properties. The structural motif of 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea aligns well with this trend, as it incorporates elements known to enhance binding affinity and metabolic stability. Specifically, the furan ring is a common pharmacophore found in many bioactive molecules, while the thiourea moiety is frequently employed in the design of antimicrobial and antiviral agents. The combination of these features suggests that this compound may possess unique therapeutic potential.

Recent studies have highlighted the importance of 5-methoxy-2-methyl-1H-indol derivatives in the development of drugs targeting neurological disorders. The indole scaffold is well-documented for its role in modulating neurotransmitter systems, making it an attractive component for compounds aimed at treating conditions such as depression, anxiety, and neurodegenerative diseases. The inclusion of a 5-methoxy group further enhances the compound's potential by influencing its electronic properties and solubility characteristics. This modification is particularly relevant in the context of drug delivery systems, where optimal solubility is crucial for achieving desired pharmacokinetic profiles.

The 3-methoxyphenyl group in the compound's structure adds another layer of complexity and functionality. Phenolic derivatives are known for their antioxidant and anti-inflammatory properties, which are increasingly recognized as key factors in maintaining overall health and combating chronic diseases. By incorporating a 3-methoxyphenyl moiety, the compound may exhibit synergistic effects when combined with other bioactive molecules. This could lead to the development of multi-target drugs that address multiple aspects of a disease simultaneously, improving therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of 3-(furan-2-yl)methyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-1-(3-methoxyphenyl)thiourea presents an intriguing challenge due to its intricate structure. The synthesis would likely involve multi-step reactions, including condensation reactions to form the thiourea linkage, functional group transformations to introduce the furan, methyl, and methoxy groups, and subsequent coupling reactions to assemble the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to ensure high yields and purity.

In terms of biological evaluation, initial studies on this compound could focus on assessing its interaction with target enzymes or receptors relevant to specific diseases. For instance, if designed as an antimicrobial agent, researchers might investigate its binding affinity to bacterial enzymes involved in metabolic pathways essential for survival. Similarly, if intended for neurological applications, interactions with neurotransmitter receptors or ion channels could be explored using computational modeling or experimental techniques such as radioligand binding assays.

The potential therapeutic applications of 3-(furan-2-yli)methyl)-3-(2-(5-me thoxy - 2 - me thyl - 1 H - ind ol - 3 - yl) eth yl)-1 - ( 3 - me th oxy ph e n y l ) thi ou rea are broad and multifaceted. Its structural features suggest that it could be developed into a drug candidate for treating infections caused by resistant bacteria or fungi. Additionally, its indole moiety might make it useful in addressing neurological disorders by modulating neurotransmitter activity or protecting against oxidative stress-induced damage.

As research progresses, further optimization of this compound may involve modifying specific functional groups to enhance its pharmacological properties while minimizing potential side effects. For example, adjusting the electronic distribution around the thiourea moiety could improve binding affinity without compromising metabolic stability. Similarly, fine-tuning the substitution pattern on the indole ring might enhance bioavailability or reduce toxicity.

The development of novel pharmaceuticals often requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The synthesis and characterization of compounds like 851937 - 31 - 0 benefit from such collaborations as they provide comprehensive insights into structure-function relationships necessary for successful drug development. By leveraging computational tools alongside experimental approaches researchers can accelerate discovery processes significantly.

In conclusion,851937 - 31 - 0 represents an exciting opportunity for innovation in pharmaceutical chemistry due to its complex molecular architecture featuring multiple bioactive moieties including furan, methoxy, methyl,and thiourea groups respectively . Its potential applications span various therapeutic areas from infectious diseases to neurology highlighting why continued exploration remains vital . Through meticulous synthetic design coupled with rigorous biological evaluation ,this compound holds promise becoming next generation medicinal chemistry breakthrough .